Cas no 54648-10-1 (12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate)

12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate structure
54648-10-1 structure
Product Name:12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
CAS No:54648-10-1
MF:C17H22O7
MW:338.352385997772
CID:377055
PubChem ID:3035032
Update Time:2025-04-19

12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate Chemical and Physical Properties

Names and Identifiers

    • 12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
    • acetyldeoxynivalenol
    • AKOS015916267
    • 54648-10-1
    • Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, monoacetate, (3alpha,7alpha)-
    • Inchi: 1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3/t10-,11-,13-,14-,15-,16-,17?/m1/s1
    • InChI Key: ADFIQZBYNGPCGY-KLOHDQKESA-N
    • SMILES: O1CC21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)[C@@H](C(C(C)=C[C@H]2O1)=O)O)OC(C)=O

Computed Properties

  • Exact Mass: 338.137
  • Monoisotopic Mass: 338.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 518.8°C at 760 mmHg
  • Flash Point: 189.3°C
  • Refractive Index: 1.595
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